Cas no 1620098-37-4 (3-bromo-6-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 3-bromo-6-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1620098-37-4
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 5302926
• PubChem ID: 135392541
• Update Time: 2026-03-10

3-bromo-6-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine
• F93353
• 1620098-37-4
• MFCD31705124

• Inchi： 1S/C8H6BrClN2/c1-12-4-6(9)8-7(12)2-5(10)3-11-8/h2-4H,1H3
• InChI Key： FKYVVUTYINPUNQ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2C=C(C=NC=21)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8

Additional information on 3-bromo-6-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine

3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine: A Comprehensive Overview

3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine (CAS No. 1620098-37-4) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining a pyrrole and a pyridine ring. The presence of bromine and chlorine substituents at the 3 and 6 positions, respectively, along with a methyl group at position 1, imparts unique electronic and steric properties to this molecule. These features make it an intriguing subject for both fundamental research and applied studies in drug discovery.

The synthesis of 3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine involves a series of carefully designed reactions that exploit the reactivity of aromatic systems. Recent advancements in cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled researchers to construct this compound with high precision. The methyl group at position 1 plays a critical role in stabilizing the conjugated system, while the halogen substituents at positions 3 and 6 introduce electron-withdrawing effects that enhance the molecule's reactivity in various chemical transformations.

One of the most promising applications of 3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine lies in its potential as a lead compound for drug development. Studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a valuable tool for investigating receptor-ligand interactions. Moreover, its ability to modulate ion channels has opened new avenues for research in neuropharmacology.

Recent research has also highlighted the importance of pyrrolopyridines in medicinal chemistry. The unique electronic properties of these compounds allow them to act as scaffolds for designing molecules with diverse bioactivities. For instance, derivatives of 3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine have been explored as potential inhibitors of kinase enzymes, which are key targets in cancer therapy. The bromine and chlorine substituents contribute to the molecule's hydrophobicity and lipophilicity, which are critical parameters for drug absorption and distribution.

In addition to its pharmacological applications, 3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine has been utilized as a building block in the synthesis of more complex heterocyclic systems. Its reactivity under various coupling conditions makes it an ideal precursor for constructing libraries of compounds with diverse structural motifs. This versatility has positioned it as an essential component in modern organic synthesis.

The study of pyrrolopyridines has also benefited from advances in computational chemistry. Quantum mechanical calculations have provided insights into the electronic structure of 3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine, revealing how the substituents influence its reactivity and selectivity. These computational tools have complemented experimental studies, enabling researchers to design more efficient synthetic routes and predict bioactive derivatives.

Looking ahead, the exploration of 3-Bromo-6-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine is expected to continue driving innovation in both academic and industrial settings. Its role as a versatile building block and lead compound underscores its significance in contemporary chemical research. As new methodologies emerge for synthesizing and modifying pyrrolopyridines, this compound will undoubtedly remain at the forefront of heterocyclic chemistry.